2,3,5,6-tetramethyl-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,3,5,6-tetramethyl-N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C18H25N3O3S2/c1-11-9-12(2)14(4)17(13(11)3)26(22,23)19-10-16-20-18(21-24-16)15-5-7-25-8-6-15/h9,15,19H,5-8,10H2,1-4H3
• InChI Key: FRHFNOIPPMABQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NCC2=NC(=NO2)C3CCSCC3)C)C
• Molecular Formula: C18H25N3O3S2
• Molecular Weight: 395.5 g/mol

Description

2,3,5,6-tetramethyl-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H25N3O3S2 and its molecular weight is 395.54. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A study on zinc phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base demonstrated its potential in photodynamic therapy. The synthesized compounds showed good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, indicating their usefulness as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

Research on novel 4-[(3-substituted)ureido]-N-(5-methyl-1,3,4-thiadiazol-2-yl) benzenesulfonamides and 4-[(3-substituted)thioureido]-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamides has shown marked anticancer activity against human colorectal carcinoma and human cervix carcinoma cell lines. This highlights the potential of benzenesulfonamide derivatives in developing new anticancer compounds (Karakuş et al., 2018).

Antimicrobial and Antifungal Activities

A series of chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides were synthesized and screened for anti-HIV and antifungal activities. Some of these compounds showed promising in vitro results, pointing to the potential use of benzenesulfonamide derivatives in treating infections (Zareef et al., 2007).

Anti-Inflammatory and Analgesic Properties

The synthesis and characterization of celecoxib derivatives, including benzenesulfonamide compounds, have been explored for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These studies suggest the versatility of benzenesulfonamide derivatives in medicinal chemistry and drug development (Küçükgüzel et al., 2013).

Antitubercular Agents

Compounds synthesized as benzene sulfonamide pyrazole thio-oxadiazole hybrids were evaluated for their antimicrobial and antitubercular activities. Some showed promising activity against E. coli, P. Aeruginosa, S. Aureus, S. Pyogenes, and the tubercular strain H37Rv, indicating the potential of these derivatives as antitubercular agents (Shingare et al., 2018).